Cas no 1365272-83-8 (Methyl 3-(3-cyanophenyl)-5-fluorobenzoate)

• Product Name: Methyl 3-(3-cyanophenyl)-5-fluorobenzoate
• CAS No: 1365272-83-8
• MF: C₁₅H₁₀FNO₂
• MW: 255.243807315826
• CID: 1037707
• PubChem ID: 70699811
• Update Time: 2025-06-13

Methyl 3-(3-cyanophenyl)-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3'-cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylate
• methyl 3-(3-cyanophenyl)-5-fluorobenzoate
• BS-20770
• [1,1'-Biphenyl]-3-carboxylic acid, 3'-cyano-5-fluoro-, methyl ester
• CS-0211447
• Methyl 3'-cyano-5-fluoro[1,1'-biphenyl]-3-carboxylate
• MFCD21609624
• 1365272-83-8
• DTXSID70742925
• Methyl3'-cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylate
• Methyl 3-(3-cyanophenyl)-5-fluorobenzoate

• MDL： MFCD21609624
• Inchi： 1S/C15H10FNO2/c1-19-15(18)13-6-12(7-14(16)8-13)11-4-2-3-10(5-11)9-17/h2-8H,1H3
• InChI Key： HFYKDAREMLMUAZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 255.06955672g/mol
• Monoisotopic Mass: 255.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1Ų

Additional information on Methyl 3-(3-cyanophenyl)-5-fluorobenzoate

Research Brief on Methyl 3-(3-cyanophenyl)-5-fluorobenzoate (CAS: 1365272-83-8) in Chemical Biology and Pharmaceutical Applications

Methyl 3-(3-cyanophenyl)-5-fluorobenzoate (CAS: 1365272-83-8) is a fluorinated aromatic ester derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery. This compound, characterized by its cyano and fluorobenzoate functional groups, exhibits unique physicochemical properties that make it suitable for applications in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have explored its synthetic utility, biological activity, and potential as a scaffold for novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Methyl 3-(3-cyanophenyl)-5-fluorobenzoate as a key intermediate in the synthesis of selective fibroblast growth factor receptor (FGFR) inhibitors. The study highlighted the compound's ability to enhance binding affinity and selectivity when incorporated into larger pharmacophores, owing to its optimal steric and electronic properties. The researchers employed a combination of computational modeling and in vitro assays to demonstrate its efficacy in modulating FGFR signaling pathways, which are implicated in various cancers and fibrotic diseases.

Another significant development was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where Methyl 3-(3-cyanophenyl)-5-fluorobenzoate was utilized as a building block for the design of novel PARP (poly-ADP ribose polymerase) inhibitors. The study emphasized the compound's role in improving metabolic stability and blood-brain barrier penetration, critical factors for central nervous system-targeted therapies. The researchers synthesized a series of derivatives and evaluated their pharmacokinetic profiles, identifying promising candidates for further preclinical development.

Recent advances in synthetic methodologies have also focused on optimizing the production of Methyl 3-(3-cyanophenyl)-5-fluorobenzoate. A 2023 Organic Process Research & Development publication described a scalable, green chemistry approach using continuous flow technology, which significantly improved yield (85%) and reduced waste generation compared to traditional batch processes. This innovation addresses previous challenges in large-scale production, making the compound more accessible for industrial applications.

Emerging research suggests potential applications beyond oncology. A 2024 study in ACS Chemical Neuroscience explored the compound's derivatives as modulators of neuroinflammation, demonstrating promising activity in microglial cell models. The fluorobenzoate moiety was found to enhance compound stability in biological systems while maintaining low cytotoxicity, highlighting its value in CNS drug development.

In conclusion, Methyl 3-(3-cyanophenyl)-5-fluorobenzoate (1365272-83-8) represents a valuable chemical entity with diverse applications in pharmaceutical research. Recent studies underscore its importance as a synthetic intermediate and its potential as a core structure for developing targeted therapies. Ongoing research continues to explore its full therapeutic potential, with particular focus on optimizing its physicochemical properties for specific biological targets. The compound's versatility and the recent methodological advances in its synthesis position it as a significant focus area in contemporary drug discovery efforts.